![molecular formula C15H19NO3 B2431282 N-[Cyclobutyl-(4-methoxyphenyl)methyl]oxirane-2-carboxamide CAS No. 2411220-71-6](/img/structure/B2431282.png)
N-[Cyclobutyl-(4-methoxyphenyl)methyl]oxirane-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[Cyclobutyl-(4-methoxyphenyl)methyl]oxirane-2-carboxamide, commonly known as CX-5461, is a small molecule inhibitor that selectively targets RNA polymerase I (Pol I) transcription. CX-5461 has shown promising results in preclinical studies and is currently being investigated as a potential anticancer agent.
Mechanism of Action
CX-5461 selectively inhibits Pol I transcription by binding to the DNA template and preventing the formation of the transcription initiation complex. This leads to the downregulation of ribosomal RNA synthesis, which is essential for cancer cell growth and proliferation. CX-5461 has also been shown to induce DNA damage and activate the p53 pathway, which leads to apoptosis in cancer cells.
Biochemical and Physiological Effects:
CX-5461 has been shown to have a number of biochemical and physiological effects in cancer cells, including the downregulation of ribosomal RNA synthesis, induction of DNA damage, activation of the p53 pathway, and induction of apoptosis. CX-5461 has also been shown to have minimal effects on normal cells, suggesting that it may have a favorable therapeutic index.
Advantages and Limitations for Lab Experiments
One advantage of CX-5461 is that it is highly selective for Pol I transcription and has minimal effects on other transcription factors. This makes it an attractive target for cancer therapy. However, one limitation of CX-5461 is that it has poor solubility and stability, which can make it difficult to work with in the laboratory.
Future Directions
There are several potential future directions for CX-5461 research. One area of interest is the development of more stable and soluble analogs of CX-5461 that may have improved pharmacokinetic properties. Another area of interest is the identification of biomarkers that can predict response to CX-5461 therapy. Finally, there is interest in investigating the combination of CX-5461 with other anticancer agents to enhance its therapeutic efficacy.
Synthesis Methods
The synthesis of CX-5461 involves several steps, including the synthesis of the cyclobutylmethylketone intermediate, the conversion of the intermediate to the oxirane intermediate, and the final coupling of the oxirane intermediate with the 4-methoxyphenylmethylamine to form CX-5461. The overall yield of CX-5461 is approximately 10%.
Scientific Research Applications
CX-5461 has been shown to be effective against a variety of cancer cell lines, including breast, colon, and lung cancer. It has also been shown to be effective against cancer stem cells, which are believed to be responsible for cancer recurrence and resistance to chemotherapy. CX-5461 has been tested in animal models of cancer and has shown promising results, including tumor regression and increased survival.
properties
IUPAC Name |
N-[cyclobutyl-(4-methoxyphenyl)methyl]oxirane-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO3/c1-18-12-7-5-11(6-8-12)14(10-3-2-4-10)16-15(17)13-9-19-13/h5-8,10,13-14H,2-4,9H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDCPIZBMTJKTTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(C2CCC2)NC(=O)C3CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.